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Compound of Interest

Compound Name: cis-4-Hepten-1-ol

Cat. No. B146580

An In-depth Technical Guide on the Core Properties of cis-4-Hepten-1-ol

This technical guide provides essential information regarding the molecular formula and
molecular weight of cis-4-Hepten-1-ol, a compound of interest for researchers, scientists, and
professionals in drug development.

Molecular Identity and Properties

cis-4-Hepten-1-ol, also known as (2)-hept-4-en-1-ol, is an unsaturated alcohol.[1] Its chemical
structure and functional groups make it a valuable intermediate in various organic synthesis
applications, including the development of fragrances, flavoring agents, and pharmaceuticals.

[1]

Molecular Formula

The empirical and molecular formula for cis-4-Hepten-1-ol has been determined to be C7H140.
[1][2][3][4][5] This indicates that each molecule of the compound is composed of seven carbon
atoms, fourteen hydrogen atoms, and one oxygen atom.

Molecular Weight

The molecular weight of cis-4-Hepten-1-ol is a critical parameter for stoichiometric calculations
in chemical reactions and for various analytical techniques. Based on its molecular formula, the
calculated molecular weight is approximately 114.19 g/mol .[1][3][4] Other reported values
include 114.1855 g/mol and 114.188 g/mol .[2][5]
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Data Summary

The fundamental molecular data for cis-4-Hepten-1-ol is summarized in the table below for
quick reference.

Property Value
Molecular Formula C7H140
Molecular Weight 114.19 g/mol
CAS Number 6191-71-5

Visualization of Elemental Composition

The following diagram illustrates the logical relationship between the constituent elements and
the final compound, cis-4-Hepten-1-ol.

Carbon (C) Hydrogen (H) Oxygen (O)

Atom Count; 7 Atom Count: 14 Atom Count: 1
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Click to download full resolution via product page

Elemental composition of cis-4-Hepten-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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